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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B1195949

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical intermediates is paramount. This guide provides essential safety and logistical
information for 3-Penten-2-one, a flammable and irritant a,3-unsaturated ketone. Adherence to
these protocols is critical for ensuring personnel safety and operational integrity in the
laboratory.

Immediate Safety and Hazard Information

Chemical Identity and Hazards: 3-Penten-2-one (CAS No. 625-33-2) is a colorless to pale
yellow liquid that is highly flammable and poses several health risks.[1][2] It is harmful in
contact with skin, causes skin and serious eye irritation, and may cause respiratory irritation.[1]
[3][4] It is also a lachrymator, meaning it can cause tearing.

Primary Routes of Exposure: The main routes of exposure are inhalation, skin contact, and eye
contact.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 3-Penten-2-one is
fundamental to its safe handling. The following table summarizes key quantitative data. It is
important to note that specific occupational exposure limits (OELS), such as the Permissible
Exposure Limit (PEL) set by OSHA or the Threshold Limit Value (TLV) from ACGIH, have not
been established for this compound.
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Property Value Source

Molecular Formula CsHsO

Molecular Weight 84.12 g/mol

CAS Number 625-33-2

Appearance Colorless to pale yellow liquid

Boiling Point 122 °C (252 °F)

Density 0.861 g/cm?3

Flash Point Not specified

Solubility Soluble in water, acetone, and
ether.

OSHA PEL Not available

ACGIH TLV Not available

NIOSH REL Not available

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory when handling 3-

Penten-2-one to prevent exposure.
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PPE Category Specifications and Procedures

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye and Face Protection .
(US) standards. A face shield should also be

used for additional protection.

Chemical-resistant gloves must be worn. While
specific breakthrough time data for 3-Penten-2-
one is not readily available, gloves made of

) butyl rubber are generally recommended for

Hand Protection o

ketones. Nitrile gloves may offer short-term
splash protection but should be changed
immediately upon contact. Always inspect

gloves for integrity before use.

Wear a flame-retardant lab coat and impervious
) ] clothing to prevent skin contact. Closed-toe
Skin and Body Protection ]
shoes are required. An emergency shower

should be readily accessible.

All handling of 3-Penten-2-one should be
conducted in a certified chemical fume hood to
) ) minimize inhalation of vapors. If exposure limits
Respiratory Protection o )
are exceeded or if irritation is experienced, a
full-face respirator with an appropriate organic

vapor cartridge is necessary.

Operational and Disposal Plans: A Step-by-Step
Guide

The following protocols provide a systematic approach to the handling and disposal of 3-
Penten-2-one, designed to minimize risk at every stage.

Pre-Handling and Preparation

 Information Review: Before beginning any work, thoroughly review the Safety Data Sheet
(SDS) for 3-Penten-2-one.
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e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with an
average face velocity of at least 100 feet per minute.

e PPE Inspection: Don and inspect all required personal protective equipment for any defects.

o Emergency Equipment Check: Confirm that an emergency eyewash station and safety
shower are unobstructed and operational.

« Spill Kit Availability: Ensure a spill kit containing appropriate absorbent materials for
flammable liquids is readily accessible.

Handling Procedure

» Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all containers and equipment are properly grounded and bonded when
transferring the chemical.

o Use of Non-Sparking Tools: Employ non-sparking tools for all operations, including opening
and closing containers.

o Controlled Dispensing: Dispense the required amount of 3-Penten-2-one slowly and
carefully to avoid splashing.

o Container Sealing: Keep the container tightly closed when not in use to minimize the release
of flammable vapors.

e Maintain Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood,
at all times.

Spill and Emergency Response
o Small Spills:

o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, contain the spill with a non-flammable absorbent material (e.g.,
vermiculite, dry sand).
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o Collect the absorbed material using non-sparking tools and place it in a designated,
sealed container for hazardous waste.

o Clean the spill area with soap and water.
o Large Spills:
o Evacuate the laboratory immediately and alert safety personnel.
o If safe to do so, remove all sources of ignition.
o Follow established emergency procedures for your facility.

e First Aid:

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do so. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Disposal Plan

The disposal of 3-Penten-2-one and its contaminated waste must be handled in compliance
with all local, state, and federal regulations for hazardous waste.

o Waste Collection:

o Collect all waste containing 3-Penten-2-one, including contaminated absorbents and
disposable PPE, in a designated and properly labeled hazardous waste container.

o The container must be leak-proof and kept closed.
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o Waste Segregation:

o Do not mix 3-Penten-2-one waste with other waste streams, particularly incompatible
materials such as strong oxidizing agents.

o Professional Disposal:
o Arrange for the disposal of the hazardous waste through a licensed environmental waste

management company. Incineration in a permitted facility is a common disposal method
for flammable organic compounds.

Workflow for Safe Handling of 3-Penten-2-one
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Workflow for Safe Handling of 3-Penten-2-one

Preparation

Review SDS

A

/

Verify Fu

me Hood

A

/

Inspect PPE

A

/

Check Emerge

ncy Equipment

Proceed to Handling

Han
A

dling
/

Ground and Bond Containers

A

Use Non-Sparking Tools

\ 4

Dispense Carefully

\ 4

Keep Containers Sealed

- Generate Waste

Emergency Response

Spill Occurs

- \Risposal

Collect Waste in Labeled Container

A

Small Spill Procedure Large Spill Procedure

First Aid

Segregate from Incompatibles

A

/

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Penten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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